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Compound of Interest

Compound Name: p-METHYLACETOPHENONE

Cat. No.: B140295 Get Quote

An In-depth Technical Guide to the Physical Properties of p-Methylacetophenone

Introduction
p-Methylacetophenone, also known as 4'-methylacetophenone or methyl p-tolyl ketone, is an

aromatic ketone with the chemical formula C₉H₁₀O.[1][2][3][4][5] It is a naturally occurring

compound found in substances like mango, tomato, and orange, and is widely utilized in the

fragrance and flavor industries for its sweet, floral, and fruity aroma.[6][7] Furthermore, it serves

as a crucial intermediate in the synthesis of pharmaceuticals and other organic compounds.[1]

[6] This guide provides a comprehensive overview of the key physical properties of p-
methylacetophenone, detailed experimental protocols for their determination, and a logical

visualization of their interrelationships, intended for researchers, scientists, and professionals in

drug development.

Quantitative Physical Properties
The physical characteristics of p-methylacetophenone have been extensively documented.

The following table summarizes the key quantitative data from various sources. Note that some

variation exists in reported values, which can be attributed to differences in purity and

measurement conditions.
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Property Value Units Conditions Source(s)

Molecular

Formula
C₉H₁₀O - - [1][2][3][4]

Molecular Weight 134.18 g/mol - [1][2][6][8][9][10]

Appearance

Colorless to pale

yellow liquid or

low melting

crystalline solid

- Ambient [3][6][8][9]

Odor

Sweet, floral,

fruity;

reminiscent of

hawthorn and

cherry

- - [6][7][11]

Melting Point 22 - 24 °C - [3][6][10][11][12]

28 °C - [2][3][4][13]

Boiling Point 224 - 227 °C 760 mmHg [1][2][4][13]

226 °C 760 mmHg [6][8][10][12][14]

Density 1.004 - 1.006 g/mL 20 °C [4][6][10][11]

1.005 g/mL 25 °C [6][10][12][14]

Refractive Index 1.532 - 1.535 nD 20 °C [1][2][6][10][14]

Solubility (Water) 0.37 - 2.07 g/L 15 °C [3][6][8][14][15]

Solubility (Other)

Soluble in

ethanol, ether,

benzene,

chloroform, oils

- - [3][7]

Flash Point 82 - 92 °C Closed Cup [7][9][10][12]

Vapor Pressure 0.05 - 0.22 mmHg 20 °C [3][16]

Log P (o/w) 2.1 - 2.22 - 25 - 35 °C [3][16]
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Dipole Moment 3.16 D - [2]

Spectral Data

¹H NMR, ¹³C

NMR, IR, and

Mass

Spectrometry

data are

available

- -
[17][18][19][20]

[21]

Experimental Protocols
The determination of physical properties is fundamental to chemical characterization. Standard

laboratory procedures are employed to measure the melting point, boiling point, and density of

p-methylacetophenone.

Melting Point Determination (Capillary Method)
The melting point, a crucial indicator of purity, is the temperature range over which a solid

transitions to a liquid.[22]

Apparatus: Mel-Temp apparatus or Thiele tube, capillary tubes, thermometer.

Procedure:

Sample Preparation: A small amount of solid p-methylacetophenone is finely powdered

and packed into a capillary tube (sealed at one end) to a height of a few millimeters.[23]

Apparatus Setup (Mel-Temp): The capillary tube is placed in the heating block of the

apparatus next to a calibrated thermometer.[22]

Heating: The sample is heated rapidly to obtain an approximate melting point. The

procedure is then repeated with a fresh sample, heating slowly (1-2 °C per minute) as the

temperature approaches the approximate melting point.[22]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a
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clear liquid is the end of the range.[22] For a pure compound, this range is typically narrow

(0.5-1.0 °C).[22]

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.

Apparatus: Thiele tube, small test tube (e.g., ignition tube), capillary tube (sealed at one

end), thermometer, heating oil (e.g., paraffin), Bunsen burner.

Procedure:

Sample Preparation: A small amount of liquid p-methylacetophenone is placed in the

small test tube. A capillary tube, sealed at one end, is placed inside the test tube with its

open end submerged in the liquid.[24]

Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber

band, ensuring the sample is level with the thermometer bulb. This assembly is then

clamped and immersed in a Thiele tube containing heating oil, making sure the oil level is

above the sample level.[24]

Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, air

trapped in the capillary tube will escape, forming a stream of bubbles.[24]

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges

from the capillary. The heat is then removed. The temperature at which the bubbling stops

and the liquid begins to enter the capillary tube is recorded as the boiling point.[24]

Density Determination
Density is the mass of a substance per unit volume.

Apparatus: Digital density meter, or alternatively, a pycnometer (specific gravity bottle) and

an analytical balance.

Procedure (Using a Density Meter):
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Calibration: The density meter is calibrated according to the manufacturer's instructions,

typically using dry air and deionized, doubly distilled water at a known temperature.[25]

Sample Introduction: The sample of p-methylacetophenone is injected into the

measurement cell of the instrument, ensuring no air bubbles are present.

Measurement: The instrument measures the oscillation frequency of a U-tube containing

the sample, which is directly related to its density. The temperature is precisely controlled

during the measurement. The result is displayed digitally.[25]

Cleaning: The measurement cell is thoroughly cleaned with appropriate solvents and dried

before the next measurement.

Visualization of Property Relationships
The physical properties of a molecule like p-methylacetophenone are not independent but are

logically interconnected, stemming from its fundamental molecular structure. The following

diagram illustrates these relationships.
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Logical Flow of p-Methylacetophenone Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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